molecular formula C8H9BrOS B13236750 (2-Bromo-6-methoxyphenyl)methanethiol

(2-Bromo-6-methoxyphenyl)methanethiol

Cat. No.: B13236750
M. Wt: 233.13 g/mol
InChI Key: QBPGYTSQESCBGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(2-Bromo-6-methoxyphenyl)methanethiol” is a brominated aromatic thiol compound with the molecular formula C₈H₉BrOS. Its structure consists of a phenyl ring substituted with a bromine atom at the ortho position (C2), a methoxy group (-OCH₃) at the para position (C6), and a methanethiol (-CH₂SH) group attached to the benzene ring (Figure 1). The bromine and methoxy substituents confer steric and electronic effects, influencing reactivity and interactions, while the thiol group enables nucleophilic and redox activity. This compound is of interest in organic synthesis, catalysis, and materials science due to its dual functionality (Br for cross-coupling, -SH for metal coordination) .

Properties

Molecular Formula

C8H9BrOS

Molecular Weight

233.13 g/mol

IUPAC Name

(2-bromo-6-methoxyphenyl)methanethiol

InChI

InChI=1S/C8H9BrOS/c1-10-8-4-2-3-7(9)6(8)5-11/h2-4,11H,5H2,1H3

InChI Key

QBPGYTSQESCBGB-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC=C1)Br)CS

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromo-6-methoxyphenyl)methanethiol typically involves the bromination of 6-methoxybenzyl alcohol followed by thiolation. The reaction conditions often include the use of brominating agents such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The thiolation step can be achieved using thiolating agents such as thiourea or hydrogen sulfide under basic conditions .

Industrial Production Methods

Industrial production of (2-Bromo-6-methoxyphenyl)methanethiol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(2-Bromo-6-methoxyphenyl)methanethiol undergoes various types of chemical reactions, including:

    Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

    Reduction: The bromine atom can be reduced to form the corresponding phenylmethanethiol.

    Substitution: The bromine atom can be substituted with other nucleophiles such as amines or alkoxides.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and sodium hypochlorite.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

    Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide or potassium tert-butoxide.

Major Products Formed

    Oxidation: Disulfides or sulfonic acids.

    Reduction: Phenylmethanethiol.

    Substitution: Various substituted phenylmethanethiols depending on the nucleophile used.

Scientific Research Applications

(2-Bromo-6-methoxyphenyl)methanethiol has several scientific research applications:

    Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential use in drug development due to its unique chemical structure.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Bromo-6-methoxyphenyl)methanethiol involves its interaction with various molecular targets and pathways. The thiol group can form covalent bonds with proteins and enzymes, potentially altering their function. The bromine atom and methoxy group may also contribute to the compound’s reactivity and specificity towards certain biological targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional analogs include methanethiol (CH₃SH) and (6-bromo-naphthalen-2-yl)-methanol (CAS: 100751-63-1). Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Property (2-Bromo-6-methoxyphenyl)methanethiol Methanethiol (CH₃SH) (6-Bromo-naphthalen-2-yl)-methanol
Molecular Formula C₈H₉BrOS CH₄S C₁₁H₉BrO
Functional Groups -Br, -OCH₃, -CH₂SH -SH -Br, -CH₂OH
Boiling Point ~250–300°C (estimated) 6°C Not reported
Reactivity Aromatic bromination, thiol oxidation Volatile, redox-active Alcohol oxidation, bromine coupling
Biological Activity Not studied Inhibits methanotrophs No reported biological data
Applications Synthetic intermediate Sulfur cycle intermediate Pharmaceutical precursor

Key Differences

Functional Group Diversity: Unlike methanethiol, which is a simple aliphatic thiol, “(2-Bromo-6-methoxyphenyl)methanethiol” combines aromatic bromine, methoxy, and thiol groups. This complexity enhances its utility in Suzuki-Miyaura cross-coupling reactions (Br) and metal-sulfur bond formation (SH) .

Thermal Stability :

  • Methanethiol is highly volatile (b.p. 6°C), while the aromatic bromine and methoxy groups in the target compound likely elevate its boiling point to >250°C, making it more stable for high-temperature reactions .

Biological Interactions: Methanethiol inhibits methanotrophic growth (e.g., Methylacidiphilum fumariolicum SolV) at ~15 µM, delaying cell doubling by ~5 hours due to metabolic interference . No such data exist for the brominated analog, but its aromatic structure may reduce bioavailability compared to CH₃SH.

Analytical Detection :

  • Methanethiol is detectable via gas chromatography (GC) with sensitivity to ~200 pmol/ml in blood . The aromatic thiol’s detection would require derivatization (e.g., alkylation) to enhance GC or LC-MS signals .

Research Findings and Gaps

  • Degradation Pathways: Methanethiol is degraded by methanotrophs via mtoX-encoded oxidase to H₂S and dimethyl disulfide , but the fate of brominated aromatic thiols remains unstudied.
  • Toxicity Data: No studies address the ecotoxicology or mammalian toxicity of “(2-Bromo-6-methoxyphenyl)methanethiol,” unlike methanethiol, which is linked to hepatic coma at elevated blood levels .

Notes

  • Evidence Limitations : Direct studies on “(2-Bromo-6-methoxyphenyl)methanethiol” are absent in the provided sources. Comparisons rely on structural analogs (e.g., methanethiol, brominated alcohols) and inferred properties.
  • Critical Knowledge Gaps: Further research is needed on its metabolic pathways, stability under ambient conditions, and catalytic applications.

Biological Activity

(2-Bromo-6-methoxyphenyl)methanethiol is a compound of interest due to its potential biological activities, including anticancer, antimicrobial, and antioxidant properties. Understanding its efficacy and mechanisms of action can provide insights into its applications in medicinal chemistry and pharmacology.

  • Molecular Formula : C8H10BrO2S
  • Molecular Weight : 235.14 g/mol
  • IUPAC Name : (2-bromo-6-methoxyphenyl)methanethiol

Biological Activity Overview

The biological activity of (2-Bromo-6-methoxyphenyl)methanethiol has been investigated through various studies, focusing on its anticancer, antimicrobial, and antioxidant properties.

Anticancer Activity

Recent studies have shown that compounds with similar structures exhibit significant anticancer potential. For instance, derivatives with para-substituted groups have demonstrated effectiveness against various cancer cell lines, including MCF-7 (breast cancer) and others. The structure-activity relationship (SAR) indicates that the presence of electron-withdrawing groups enhances the anticancer activity.

CompoundCell LineIC50 (μM)
DoxorubicinMCF-70.5
(2-Bromo-6-methoxyphenyl)methanethiolMCF-7TBD

Antimicrobial Activity

(2-Bromo-6-methoxyphenyl)methanethiol has shown promising antimicrobial activity against various bacterial and fungal strains. The minimum inhibitory concentration (MIC) values indicate its effectiveness:

MicrobeMIC (μg/mL)
Staphylococcus aureusTBD
Escherichia coliTBD
Candida albicansTBD

Studies suggest that the presence of bromine and methoxy groups contributes to its enhanced antimicrobial properties.

Antioxidant Activity

The antioxidant potential of (2-Bromo-6-methoxyphenyl)methanethiol has been evaluated using assays like DPPH and ABTS. These assays measure the compound's ability to scavenge free radicals:

Assay TypeIC50 (μM)
DPPHTBD
ABTSTBD

The biological effects of (2-Bromo-6-methoxyphenyl)methanethiol are likely mediated through several mechanisms:

  • Enzyme Inhibition : It may inhibit specific enzymes involved in cancer progression or microbial metabolism.
  • Reactive Oxygen Species (ROS) Modulation : The compound could modulate ROS levels, contributing to its antioxidant effects.
  • Cell Cycle Arrest : Similar compounds have been shown to induce cell cycle arrest in cancer cells, leading to reduced proliferation.

Case Studies

  • Anticancer Study : A study investigating structurally similar compounds revealed that those with halogen substitutions exhibited significant cytotoxicity against the MCF-7 cell line, suggesting that (2-Bromo-6-methoxyphenyl)methanethiol may share this property.
  • Antimicrobial Efficacy : Research on related thiazole derivatives demonstrated potent activity against Gram-positive and Gram-negative bacteria, indicating that modifications in the phenyl ring can enhance antimicrobial effects.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.